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Compound of Interest

Compound Name: cerebrolysin

Cat. No.: B1175343 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory substances is paramount. This document provides essential, immediate safety and

logistical information for the handling of Cerebrolysin, including personal protective equipment

(PPE) guidelines, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
When handling Cerebrolysin in a laboratory setting, it is crucial to use appropriate personal

protective equipment to prevent exposure. The following table summarizes the recommended

PPE based on safety data sheets.[1]

PPE Category Recommended Equipment

Respiratory Protection
A NIOSH/MSHA or European Standard EN 149

approved respirator should be worn.

Hand Protection Wear compatible chemical-resistant gloves.

Eye Protection
Use appropriate protective eyeglasses or

chemical safety goggles as described by OSHA.

Body Protection

Wear a lab coat, and in cases of potential

splashing, compatible chemical-resistant

clothing.
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Experimental Workflow for Handling Cerebrolysin
The following diagram outlines the standard workflow for safely handling Cerebrolysin in a

laboratory, from preparation to disposal.
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Figure 1. A step-by-step workflow for the safe handling of Cerebrolysin in a laboratory setting.
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Procedural Guidance for Handling and Disposal
Storage:

Store Cerebrolysin at room temperature, not exceeding 25°C.[2][3]

Protect from light by keeping it in its carton.[3]

Do not freeze the substance.[2][3]

Handling:

Ventilation: Always work in a well-ventilated area. Mechanical exhaust may be required.[1]

Avoid Contact: Take precautions to avoid contact with skin, eyes, and clothing.[1] Do not

ingest or inhale.[1]

Single Use: Ampoules are for single use only. Do not store or use residual content.[2]

Aseptic Technique: Once an ampoule is opened, microbiological contaminants may grow.[2]

Use sterile, disposable one-way infusion sets and cannulas.[2][3][4]

Preparation for Use:

Only use clear, amber solutions.[2]

Remove the solution from the ampoule immediately before use.[3][4]

If dilution is required, use suggested standard infusion solutions such as 0.9% sodium

chloride, Ringer solution, or 5% glucose solution.[4]

Start the infusion or injection immediately after opening the ampoule or dilution.[2][3][4]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of flowing water for 10 to 15 minutes with

eyelids held apart and consult an ophthalmologist.[1]
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Skin Contact: Wash the affected area immediately with plenty of water and soap for at least

15 minutes.[1] Remove contaminated clothing and shoes.[1]

Ingestion: If the person is conscious, wash out their mouth with water and call a physician.[1]

Inhalation: Move the person to fresh air and keep them warm and at rest. If breathing is

irregular or has stopped, administer artificial respiration and call a physician.[1]

Disposal Plan:

Waste Collection: Collect all waste, including used ampoules, needles, and contaminated

materials, in closed and suitable containers for disposal.[1]

Disposal Method: Dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and exhaust air.[1] All disposal must be in

accordance with applicable local, state, and federal regulations.[1]

Contaminated Area: Thoroughly clean and ventilate any contaminated areas.[1]

Logical Relationship for Safety Protocol
Implementation
The following diagram illustrates the logical flow for implementing safety protocols when

working with Cerebrolysin.
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Figure 2. Logical flow for ensuring safety during laboratory work involving Cerebrolysin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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